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Compound of Interest

Compound Name: Moskene

Cat. No.: B085458

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for Moskene, a synthetic nitro-musk. Due to its classification as a
persistent and bioaccumulative substance, strict adherence to disposal protocols is crucial.[1]

[2](3]

Chemical and Physical Properties of Moskene

A thorough understanding of a substance's properties is the first step toward safe handling and
disposal. The key quantitative data for Moskene are summarized below.
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Property Value

Molecular Formula C14H18N204[4][5][6]
Molecular Weight 278.30 g/mol [4][5]
Melting Point 131.00 °C[7]

Boiling Point 350.00 to 353.00 °C[7]
Solubility in Methanol @ 20°C 54.5 g/L[5]

Solubility in Ethanol @ 20°C 39.53 g/L[5]

Solubility in n-propanol @ 20°C 51.12 g/L[5]

Solubility in n-butanol @ 20°C 43.88 g/L[5]

Immediate Safety and Hazard Assessment

While some reports indicate that Moskene does not meet GHS hazard criteria, it is essential to
treat it with caution due to the general concerns associated with nitro-musks.[4][7] The
International Fragrance Association (IFRA) has prohibited its use as a fragrance ingredient due
to insufficient data.[4][7] Nitro-musks are known for their environmental persistence and
potential for bioaccumulation, leading to regulatory restrictions in various regions.[1][2][3][8]

Core Safety Principles:

» Minimize Exposure: Always handle Moskene in a well-ventilated area, preferably within a
certified chemical fume hood.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.

» Avoid Contamination: Use dedicated laboratory equipment and prevent contact with
incompatible materials.

Experimental Protocol for Proper Disposal of
Moskene
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The following protocol outlines the step-by-step procedure for the safe disposal of Moskene
waste. This protocol is based on general best practices for hazardous chemical waste disposal
and should be adapted to comply with institutional and local regulations.[9][10][11]

1. Waste ldentification and Segregation:

o Clearly label all containers with Moskene waste with the full chemical name and any
associated hazards.

o Segregate Moskene waste from other chemical waste streams to prevent accidental
reactions. Do not mix with incompatible materials.

2. Waste Collection and Storage:

» Collect Moskene waste in a designated, leak-proof, and chemically compatible container.
High-density polyethylene (HDPE) or glass containers are generally suitable.

o Store the waste container in a cool, dry, and well-ventilated secondary containment area,
away from heat sources and direct sunlight.[12][13]

» Keep the waste container securely closed when not in use.

3. Spill Management:

 In the event of a spill, evacuate the area and ensure proper ventilation.

o For small spills, use a non-combustible absorbent material like sand or vermiculite to contain
the substance.[12][13]

o Carefully collect the absorbed material and place it in the designated Moskene waste
container.

o For large spills, contact your institution's Environmental Health & Safety (EHS) department
immediately.

4. Final Disposal:

* Moskene waste must be disposed of through an approved hazardous waste disposal facility.
[12][13][14][15]

o Contact your institution's EHS department to arrange for the pickup and disposal of the
waste.

¢ Do not dispose of Moskene down the drain or in regular trash.

Disposal Workflow Visualization
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The following diagram illustrates the logical workflow for the proper disposal of Moskene.

Click to download full resolution via product page

Moskene Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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